Cas no 91132-90-0 (1-amino-3-phenyl-cyclobutanecarboxylic acid;hydrochloride)

• Product Name: 1-amino-3-phenyl-cyclobutanecarboxylic acid;hydrochloride
• CAS No: 91132-90-0
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• MDL: MFCD30181024
• CID: 4664824
• PubChem ID: 122164102
• Update Time: 2025-06-08

1-amino-3-phenyl-cyclobutanecarboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-phenylcyclobutane-1-carboxylic acid hydrochloride
• E72980
• 1-amino-3-phenylcyclobutane-1-carboxylic acid;hydrochloride
• 1-amino-3-phenyl-cyclobutanecarboxylic acid;hydrochloride

• MDL： MFCD30181024
• Inchi： 1S/C11H13NO2.ClH/c12-11(10(13)14)6-9(7-11)8-4-2-1-3-5-8;/h1-5,9H,6-7,12H2,(H,13,14);1H
• InChI Key： FFYHTEBMINFXAF-UHFFFAOYSA-N
• SMILES： Cl.OC(C1(CC(C2C=CC=CC=2)C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Topological Polar Surface Area: 63.3

Additional information on 1-amino-3-phenyl-cyclobutanecarboxylic acid;hydrochloride

Recent Advances in the Study of 1-amino-3-phenyl-cyclobutanecarboxylic acid;hydrochloride (CAS: 91132-90-0)

The compound 1-amino-3-phenyl-cyclobutanecarboxylic acid;hydrochloride (CAS: 91132-90-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclobutane-derived amino acid derivative is being explored for its potential applications in drug discovery, particularly as a building block for novel therapeutics. Recent studies have focused on its unique structural properties, which combine the rigidity of the cyclobutane ring with the versatility of the phenyl and amino functional groups, making it a promising candidate for the development of targeted therapies.

One of the key areas of investigation has been the synthesis and optimization of 1-amino-3-phenyl-cyclobutanecarboxylic acid;hydrochloride. Researchers have developed more efficient synthetic routes to produce this compound with high purity and yield. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method that reduces the number of steps required for synthesis while maintaining excellent enantiomeric purity. This advancement is critical for scaling up production and ensuring the compound's suitability for preclinical and clinical studies.

In addition to synthetic improvements, recent research has explored the pharmacological properties of 1-amino-3-phenyl-cyclobutanecarboxylic acid;hydrochloride. Preliminary in vitro studies have demonstrated its ability to modulate specific biological pathways, including interactions with neurotransmitter receptors and enzymes involved in metabolic regulation. These findings suggest potential applications in neurological disorders and metabolic diseases. For instance, a 2024 study in ACS Chemical Neuroscience reported that derivatives of this compound exhibit selective binding to GABA receptors, indicating its promise as a scaffold for developing new anxiolytic or anticonvulsant drugs.

The compound's pharmacokinetic profile has also been a focus of recent investigations. Researchers have employed advanced analytical techniques, such as LC-MS and NMR spectroscopy, to study its stability, solubility, and bioavailability. These studies have revealed that 1-amino-3-phenyl-cyclobutanecarboxylic acid;hydrochloride exhibits favorable drug-like properties, including reasonable membrane permeability and metabolic stability, which are essential for further drug development.

Looking ahead, the potential applications of 1-amino-3-phenyl-cyclobutanecarboxylic acid;hydrochloride extend beyond small-molecule therapeutics. Its unique structure makes it a valuable tool in peptide engineering, where it can be incorporated into peptide sequences to enhance stability and bioactivity. Recent work in this area, published in Bioorganic & Medicinal Chemistry Letters (2024), highlights its use in designing peptide-based inhibitors for protein-protein interactions, a rapidly growing field in drug discovery.

In conclusion, the latest research on 1-amino-3-phenyl-cyclobutanecarboxylic acid;hydrochloride (CAS: 91132-90-0) underscores its versatility and potential in pharmaceutical development. From improved synthetic methods to promising pharmacological activities, this compound continues to be a subject of intense study. Future research directions may include further optimization of its properties, exploration of additional therapeutic targets, and advancement into preclinical testing. As the field progresses, this compound is poised to play a significant role in the development of next-generation therapeutics.